BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Dinitrophenol Isomers:
Unraveling a Potent Class of Mitochondrial
Uncouplers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3,4-Dichloro-2,6-dinitrophenol

Cat. No.: B1296313

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of 3,4-Dichloro-2,6-dinitrophenol and its related
dinitrophenol (DNP) isomers. While 2,4-dinitrophenol (2,4-DNP) is the most extensively studied
compound in this class, this document aims to synthesize the available experimental data for
other isomers to facilitate research and development. A significant data deficit exists for 3,4-
dichloro-2,6-dinitrophenol, and this guide will also highlight areas where further investigation
is critically needed.

Dinitrophenols are a class of synthetic organic compounds that act as potent mitochondrial
uncouplers. By transporting protons across the inner mitochondrial membrane, they dissipate
the proton motive force, leading to a cascade of cellular effects, including increased respiration,
heat production, and alterations in key signaling pathways. This unique mechanism of action
has made them valuable tools in metabolic research, with historical use as weight-loss agents,
though their clinical application has been curtailed by a narrow therapeutic window and
significant toxicity.

Quantitative Comparison of Dinitrophenol Isomers

The acute toxicity of dinitrophenol isomers provides a primary basis for their comparison. The
following table summarizes the median lethal dose (LD50) values for intraperitoneal
administration in rats, offering a quantitative measure of their relative potency.
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. Molecular Acute LD50
Chemical Molecular .
Compound Weight (g/mol  (mglkg, rat,
Structure Formula )
) i.p.)[1]
3,4-Dichloro-2,6-  Not available in Data Not
o CeH2CI2N20s 269.00 ]
dinitrophenol search results Available
2,3-Dinitrophenol  CeHaN20s 184.11 190
2,4-Dinitrophenol  CeHaN20s 184.11 35
2,5-Dinitrophenol  CeHaN20s 184.11 150
2,6-Dinitrophenol  CeH4N20s 184.11 38
3,4-Dinitrophenol  CsHaN20s 184.11 98
3,5-Dinitrophenol  CsHaN20s 184.11 45

Note: A lower LD50 value indicates greater acute toxicity.

Mechanism of Action: Mitochondrial Uncoupling
and Downstream Signaling

Dinitrophenols exert their primary biological effect by uncoupling oxidative phosphorylation. As
lipophilic weak acids, they act as protonophores, shuttling protons across the inner
mitochondrial membrane and dissipating the electrochemical gradient essential for ATP
synthesis.[1] This uncoupling leads to an increased rate of electron transport and oxygen
consumption as the mitochondria attempt to re-establish the proton gradient. The energy that
would normally be captured in ATP is instead released as heat.

The disruption of cellular energy homeostasis by dinitrophenols, particularly the well-studied
2,4-DNP, has been shown to modulate critical signaling pathways, including the mTOR and
CREB pathways.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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